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Compound of Interest

Compound Name: 4-Fluorobenzhydrol

Cat. No.: B154427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Fluorobenzhydrol is a fluorinated aromatic alcohol that serves as a key intermediate in the

synthesis of various pharmaceutical compounds. Its physicochemical properties are critical for

its handling, reaction optimization, and understanding its role in synthetic chemistry. This

technical guide provides a comprehensive overview of the known physicochemical properties

of 4-Fluorobenzhydrol, detailed experimental protocols for their determination, and a workflow

for its synthesis.

Physicochemical Properties
The physicochemical properties of 4-Fluorobenzhydrol (CAS No: 365-22-0) are summarized

in the table below. These properties are essential for its application in chemical synthesis and

drug design.
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Property Value Source

Molecular Formula C₁₃H₁₁FO [1]

Molecular Weight 202.22 g/mol [1][2]

Melting Point 82-84 °C [3]

Boiling Point 317.7 °C at 760 mmHg [2][3][4]

Density 1.18 g/cm³ [3][4]

Refractive Index 1.581 [3][4]

Solubility

Slightly soluble in water;

Soluble in ethanol and

dimethylformamide.

[3]

logP (calculated) 2.90740 [2]

Vapor Pressure 0.000159 mmHg at 25°C [3][4]

Flash Point 176.5 °C [3][4]

Appearance White crystalline solid [3]

Synthesis of 4-Fluorobenzhydrol
4-Fluorobenzhydrol can be synthesized through various methods, with a common approach

being the Grignard reaction between phenylmagnesium bromide and 4-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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